Cas no 53578-00-0 (Benzene, 1-bromo-4-(1,1-dimethoxyethyl)-)

Benzene, 1-bromo-4-(1,1-dimethoxyethyl)- structure
53578-00-0 structure
Product Name:Benzene, 1-bromo-4-(1,1-dimethoxyethyl)-
CAS No:53578-00-0
MF:C10H13BrO2
MW:245.113022565842
CID:1583382
PubChem ID:10911782
Update Time:2025-04-21

Benzene, 1-bromo-4-(1,1-dimethoxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-(1,1-dimethoxyethyl)-
    • 1-bromo-4-(1,1-dimethoxyethyl)benzene
    • OFMVBOQHPIGOIN-UHFFFAOYSA-N
    • 53578-00-0
    • SCHEMBL3581195
    • DA-29651
    • 2-(4-bromophenyl)-2,2-dimethoxyethane
    • Inchi: 1S/C10H13BrO2/c1-10(12-2,13-3)8-4-6-9(11)7-5-8/h4-7H,1-3H3
    • InChI Key: OFMVBOQHPIGOIN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C)(OC)OC

Computed Properties

  • Exact Mass: 244.00989
  • Monoisotopic Mass: 244.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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